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Compound of Interest

Compound Name: Silver;pentanoate

Cat. No.: B15475829 Get Quote

CAS Number: 35363-46-3

This technical guide provides an in-depth overview of silver pentanoate, also known as silver

valerate, a compound of interest for researchers, scientists, and drug development

professionals. This document outlines its chemical properties, experimental protocols for its

synthesis, and explores its potential applications, particularly in the realm of drug delivery and

antimicrobial research.

Chemical and Physical Properties
Silver pentanoate is a silver salt of pentanoic acid.[1][2] Its fundamental properties are

summarized in the table below for easy reference and comparison.
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Property Value Source

CAS Number 35363-46-3 [1]

Molecular Formula C5H9AgO2 [1]

Molecular Weight 208.99 g/mol [1]

IUPAC Name silver;pentanoate [1]

Synonyms
Silver(I) pentanoate, Silver

valerate
[1]

Physical Form Solid [3]

Storage Temperature
2-8°C, in a dark, inert

atmosphere
[3]

Experimental Protocols
The synthesis of silver carboxylates, including silver pentanoate, can be achieved through

various methods. A common and straightforward approach involves the reaction of a silver salt

with the corresponding carboxylic acid.

Synthesis of Silver Pentanoate from Silver Oxide
This protocol describes a facile, single-step method for preparing silver pentanoate by reacting

pentanoic acid with silver oxide at room temperature. This method offers advantages such as

the use of a low-cost silver source and the elimination of alkali base or mineral acid impurities.

Materials:

Pentanoic acid (Valeric acid)[2]

Silver oxide (Ag₂O)

Aromatic hydrocarbon solvent (e.g., toluene, o-xylene)

Methanol (for precipitation)
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Procedure:

In a suitable reaction vessel, dissolve a specific molar quantity of pentanoic acid in an

aromatic hydrocarbon solvent.

Slowly add a stoichiometric amount of silver oxide powder to the mixture while stirring at

room temperature.

Continue stirring for approximately 60 minutes. The black silver oxide will dissolve, forming a

brownish solution, indicating the formation of silver pentanoate.

To precipitate the silver pentanoate, add a sufficient volume of methanol to the reaction

mixture.

Collect the resulting white to light brown precipitate by filtration.

Dry the collected solid to obtain pure silver pentanoate.

Logical Workflow for Synthesis:
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Workflow for the synthesis of silver pentanoate.
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Applications in Drug Development
Silver compounds have a long history of use as antimicrobial agents.[4][5] Modern research

focuses on leveraging silver, often in nanoparticle form, for targeted drug delivery and

enhanced therapeutic efficacy. Silver pentanoate, as a silver carboxylate, can serve as a

precursor for the synthesis of silver nanoparticles or be incorporated into drug delivery

systems.

The antimicrobial action of silver is primarily attributed to the release of bioactive silver ions

(Ag+), which can interact with bacterial and fungal cell membranes, leading to the denaturation

of key enzyme systems.[4] Silver nanoparticles (AgNPs) exhibit unique properties due to their

high surface-area-to-volume ratio, which can enhance their antimicrobial and anti-inflammatory

activities.[4][6]

Potential Signaling Pathway Involvement
While specific signaling pathways for silver pentanoate are not extensively documented, the

biological effects of silver ions and silver nanoparticles are known to involve interactions with

various cellular components. The antimicrobial mechanism, for instance, involves the disruption

of bacterial cell membranes and interference with essential proteins and DNA. In the context of

drug delivery for cancer therapy, silver nanoparticles can be designed to respond to the tumor

microenvironment, such as low pH, to trigger drug release.[7]

Hypothetical Signaling Pathway for AgNP-mediated Drug Delivery:
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Hypothetical pathway for AgNP-mediated drug delivery.

The development of drug-loaded silver nanoparticles is an active area of research, with studies

exploring their use in treating conditions like inflammatory bowel disease.[8] The "green

synthesis" of silver nanoparticles using reducing and capping agents like sugars is a promising

approach for creating biocompatible drug delivery systems.[8]
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Conclusion
Silver pentanoate is a versatile compound with a confirmed CAS number of 35363-46-3. Its

synthesis is straightforward, and it holds significant potential as a precursor for silver-based

nanomaterials with applications in drug delivery and as an antimicrobial agent. Further

research into the specific biological interactions and signaling pathways of silver pentanoate

and its derivatives will be crucial for fully realizing its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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